5-(2-Hydroxy-phenyl)-isoxazole-3-carboxylic acid

• IUPAC Name: 5-(2-hydroxyphenyl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C10H7NO4/c12-8-4-2-1-3-6(8)9-5-7(10(13)14)11-15-9/h1-5,12H,(H,13,14)
• InChI Key: UZFWPGDNEOHFBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=NO2)C(=O)O)O
• Molecular Formula: C10H7NO4
• Molecular Weight: 205.17 g/mol
• CAS No.: 33282-12-1

Description

5-(2-Hydroxy-phenyl)-isoxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H7NO4 and its molecular weight is 205.169. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl ester 4 (32 mg, 0.15 mmol) in THE (2 mL) was added a solution of 1.0 M LiOH (2 mL) in one portion. The corresponding reaction was monitored by HPLC for consumption of the starting material. After 3 hours at room temperature, the reaction was complete. To the reaction was added EtOAc (2 mL) and water (2 mL) and the layers were allowed to separate. The aqueous layer was transferred to clean flask and then acidified to pH=1 using 2.0 N HCl. This was then extracted with EtOAc (5 mL) and the aqueous layer was discarded. The organic layer was washed with water (2 mL) and brine (2 mL) followed by drying over Na2SO4. Concentration gave 20 mg (65% yield) of the desired product 5 that was used “as is” in the next step.